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Compound of Interest

Compound Name: Ethyl 2-oxopyrrolidine-1-acetate

Cat. No.: B054411 Get Quote

An In-Depth Technical Guide to Ethyl 2-oxopyrrolidine-1-acetate for Researchers and Drug

Development Professionals

Introduction
Ethyl 2-oxopyrrolidine-1-acetate, a derivative of the pyrrolidinone ring system, is a versatile

chemical intermediate with significant applications across various scientific disciplines. While it

may appear as a simple heterocyclic compound, its unique structural features make it a

valuable building block in the synthesis of a wide range of functional molecules. This guide

provides a comprehensive overview of its chemical and physical properties, molecular

structure, key applications, and essential safety protocols, tailored for professionals in research

and drug development. Its role as a key intermediate in the synthesis of pharmaceuticals,

agrochemicals, and advanced materials underscores its importance in modern chemistry.

Chemical and Physical Properties
Ethyl 2-oxopyrrolidine-1-acetate is typically a colorless to pale yellow oil under standard

conditions.[1] Its physicochemical properties are crucial for its application in synthesis,

determining factors like solvent choice, reaction conditions, and purification methods. The

compound is soluble in common organic solvents such as ethyl acetate and tetrahydrofuran but

is reported to be insoluble in water.[1][2] It is also noted to be sensitive to hydrolysis,

necessitating storage in dry conditions.[1]

A summary of its key quantitative data is presented below:
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Property Value Source(s)

Molecular Formula C₈H₁₃NO₃ [2][3][4][5]

Molecular Weight 171.19 g/mol [1][3][4][6]

IUPAC Name
ethyl 2-(2-oxopyrrolidin-1-

yl)acetate
[3][7]

CAS Number 61516-73-2 [1][3][8]

Boiling Point 195-200 °C @ 760 mmHg [1]

Density ~1.138 g/cm³ [8]

Appearance Colorless to pale yellow oil [1]

Molecular Structure
The structure of Ethyl 2-oxopyrrolidine-1-acetate features a five-membered lactam

(pyrrolidinone) ring N-substituted with an ethyl acetate group. This combination of a polar

lactam and a reactive ester functional group is central to its utility in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.lgcstandards.com/SA/en/Ethyl-2-Oxopyrrolidin-1-yl-acetate/p/MM0083.02?queryID=cadccb339b2c88a838681cbc58609b4f
https://m.chemicalbook.com/ProductChemicalPropertiesCB8899952_EN.htm
https://www.benchchem.com/product/b054411#ethyl-2-oxopyrrolidine-1-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b054411#ethyl-2-oxopyrrolidine-1-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b054411#ethyl-2-oxopyrrolidine-1-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b054411#ethyl-2-oxopyrrolidine-1-acetate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054411?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

